4-{4-allyl-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 4-[5-[(4-methylphenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C18H18N4S/c1-3-12-22-17(16-8-10-19-11-9-16)20-21-18(22)23-13-15-6-4-14(2)5-7-15/h3-11H,1,12-13H2,2H3
• InChI Key: KTDGCHLZYCPUQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C(N2CC=C)C3=CC=NC=C3
• Molecular Formula: C18H18N4S
• Molecular Weight: 322.4 g/mol

Description

4-{4-allyl-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{4-allyl-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine varies depending on its application. In medicinal chemistry, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, it has been shown to modulate the activity of ion channels and receptors, leading to changes in neuronal excitability and synaptic transmission. In materials science, it has been used as a building block for the synthesis of novel materials with unique properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{4-allyl-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine are complex and depend on its concentration, route of administration, and target tissue. In general, this compound has been shown to have low toxicity and good bioavailability, making it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{4-allyl-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine in lab experiments include its high purity, low toxicity, and ease of synthesis. However, its limitations include its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of 4-{4-allyl-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine. In medicinal chemistry, future studies could focus on optimizing its structure to improve its efficacy and selectivity as a drug candidate. In neuroscience, future studies could focus on identifying its specific targets and elucidating its mechanism of action at the molecular level. In materials science, future studies could focus on exploring its potential as a building block for the synthesis of novel materials with specific properties. Overall, the study of this compound has the potential to lead to significant advances in various fields and improve our understanding of the complex interactions between chemicals and biological systems.

Scientific Research Applications

4-{4-allyl-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurological disorders. In neuroscience, it has been studied for its potential as a modulator of ion channels and receptors. In materials science, it has been explored for its potential as a building block for the synthesis of novel materials.